3-(1-(2-ethoxynicotinoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-[1-(2-ethoxypyridine-3-carbonyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one
• InChI: InChI=1S/C18H19N5O3S/c1-2-26-16-13(4-3-8-19-16)17(24)22-9-5-12(6-10-22)23-18(25)15-14(20-21-23)7-11-27-15/h3-4,7-8,11-12H,2,5-6,9-10H2,1H3
• InChI Key: SYNXLEUUCWDMCU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CS4)N=N3
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

This compound is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. Heterocyclic compounds play an important role in our life due to their biological importance.

Molecular Structure Analysis

The compound contains a piperidine ring, a thieno ring, and a triazine ring. These rings are common in many biologically active compounds.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thienopyrimidines are known to undergo a variety of reactions, including nucleophilic substitution.

Scientific Research Applications

Antimicrobial Activities

Some research has focused on synthesizing novel compounds with antimicrobial properties. For example, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives showing good or moderate activities against test microorganisms (Bektaş et al., 2007). Similarly, Patel et al. (2012) synthesized thiazolidinone derivatives with significant antimicrobial activity against various bacteria and fungi (Patel, Kumari, & Patel, 2012).

Antifungal and Anti-inflammatory Agents

Compounds incorporating similar structures have also been evaluated for their antifungal and anti-inflammatory activities. For instance, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone, showing high inhibitory activity on COX-2 and significant analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Novel Organotin(IV) Complexes

In the realm of organometallic chemistry, Shariatinia et al. (2012) synthesized new organotin(IV) complexes of organophosphorus ligands. These compounds were characterized by NMR, IR spectroscopy, and elemental analysis, highlighting their potential for various applications in materials science and catalysis (Shariatinia, Asadi, Yousefi, & Sohrabi, 2012).

Chemical Eradication of Bacterial Persisters

Kim et al. (2011) discovered that a specific chemical compound selectively kills bacterial persisters without affecting normal antibiotic-sensitive cells, providing a novel approach to combating persistent bacterial infections (Kim et al., 2011).

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Thienopyrimidines are currently of interest in drug research due to their wide range of biological activities.